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1-(trichloromethyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole 1-(trichloromethyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole 1-Trichloromethyl-1,2,3,4-Tetrahydro-β-carboline (TaClo) is a dopaminergic and serotonergic neurotoxin. Liver enzymes produces TaClo via catalysis reaction of Tricloroethane with Tryptamine. TaClo destroys dopamine-producing cells and is structurally similar to the dopaminergic neurotoxin MPTP. As a result, TaClo is a molecule of importance in the study of Parkinson’s disease.
Brand Name: Vulcanchem
CAS No.: 6649-90-7
VCID: VC21132689
InChI: InChI=1S/C12H11Cl3N2/c13-12(14,15)11-10-8(5-6-16-11)7-3-1-2-4-9(7)17-10/h1-4,11,16-17H,5-6H2
SMILES: C1CNC(C2=C1C3=CC=CC=C3N2)C(Cl)(Cl)Cl
Molecular Formula: C12H11Cl3N2
Molecular Weight: 289.6 g/mol

1-(trichloromethyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole

CAS No.: 6649-90-7

Cat. No.: VC21132689

Molecular Formula: C12H11Cl3N2

Molecular Weight: 289.6 g/mol

* For research use only. Not for human or veterinary use.

1-(trichloromethyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole - 6649-90-7

Specification

Description 1-Trichloromethyl-1,2,3,4-Tetrahydro-β-carboline (TaClo) is a dopaminergic and serotonergic neurotoxin. Liver enzymes produces TaClo via catalysis reaction of Tricloroethane with Tryptamine. TaClo destroys dopamine-producing cells and is structurally similar to the dopaminergic neurotoxin MPTP. As a result, TaClo is a molecule of importance in the study of Parkinson’s disease.
CAS No. 6649-90-7
Molecular Formula C12H11Cl3N2
Molecular Weight 289.6 g/mol
IUPAC Name 1-(trichloromethyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole
Standard InChI InChI=1S/C12H11Cl3N2/c13-12(14,15)11-10-8(5-6-16-11)7-3-1-2-4-9(7)17-10/h1-4,11,16-17H,5-6H2
Standard InChI Key DPPAKKMPHBZNQA-UHFFFAOYSA-N
SMILES C1CNC(C2=C1C3=CC=CC=C3N2)C(Cl)(Cl)Cl
Canonical SMILES C1CNC(C2=C1C3=CC=CC=C3N2)C(Cl)(Cl)Cl

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